Cas no 1353980-03-6 (3-Carboxymethylsulfanylmethyl-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-Carboxymethylsulfanylmethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353980-03-6
• MF: C₁₂H₂₁NO₄S
• MW: 275.364442586899
• CID: 2162433
• Update Time: 2023-08-05

3-Carboxymethylsulfanylmethyl-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Carboxymethylsulfanylmethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• AM94370
• 3-Carboxymethylsulfanylmethylpyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H21NO4S/c1-12(2,3)17-11(16)13-5-4-9(6-13)7-18-8-10(14)15/h9H,4-8H2,1-3H3,(H,14,15)
• InChI Key： RZBIKYBUPJHHQX-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 314
• Topological Polar Surface Area: 92.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids